Cas no 1866631-17-5 (1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1866631-17-5
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6101761
• PubChem ID: 130551367
• Update Time: 2025-10-29

1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-[(cyclopentyloxy)methyl]-
• 1866631-17-5
• 1-[(Cyclopentyloxy)methyl]-1H-1,2,4-triazol-3-amine
• EN300-1106915

• Inchi： 1S/C8H14N4O/c9-8-10-5-12(11-8)6-13-7-3-1-2-4-7/h5,7H,1-4,6H2,(H2,9,11)
• InChI Key： OUKVYZMPPYHBTQ-UHFFFAOYSA-N
• SMILES： N1(COC2CCCC2)C=NC(N)=N1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 367.6±44.0 °C(Predicted)
• pka: 3.40±0.12(Predicted)

Additional information on 1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine

Professional Introduction to Compound with CAS No. 1866631-17-5 and Product Name: 1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine

The compound with the CAS number 1866631-17-5, chemically known as 1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopentyl group and a triazole ring, contribute to its unique chemical properties and make it a promising candidate for further research and development.

In recent years, there has been a growing interest in triazole derivatives as pharmacological agents due to their ability to interact with various biological targets. The 1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine structure combines the versatility of the triazole core with the lipophilic nature of the cyclopentyl moiety, which can enhance its solubility and bioavailability. This balance is crucial for developing effective drug candidates that can be efficiently absorbed and utilized by the body.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The triazole ring is known for its antimicrobial and anti-inflammatory properties, making it a valuable scaffold for drug design. Additionally, the cyclopentyl group can modulate the pharmacokinetic profile of the molecule, potentially improving its efficacy and reducing side effects. These characteristics have prompted researchers to explore its applications in various therapeutic areas.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine molecule has been investigated for its potential in inhibiting certain enzymes and receptors that are involved in diseases such as cancer and neurodegenerative disorders. Preliminary findings suggest that this compound may exhibit significant inhibitory activity against these targets, opening up new avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, resulting in a scalable production method that can be utilized for both research and commercial purposes. The synthetic route also emphasizes sustainability by minimizing waste and utilizing environmentally friendly reagents.

From a medicinal chemistry perspective, the 1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine structure offers several advantages over existing drugs. Its unique chemical profile allows for selective targeting of specific biological pathways while minimizing off-target effects. This selectivity is critical for developing drugs with improved safety profiles and reduced toxicity. Furthermore, the compound's ability to cross cell membranes efficiently enhances its potential as an oral therapeutic agent.

Another area of interest is the potential use of this compound in combination therapies. By pairing it with other drugs that act on different mechanisms, researchers may be able to achieve synergistic effects that enhance treatment outcomes. This approach is particularly relevant in treating complex diseases such as cancer, where multiple pathways are often involved.

The pharmacological properties of 1-(cyclopentyloxy)methyl-1H-1,2,4-triazol-3-amine have been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can bind effectively to several key targets, including kinases and transcription factors. These interactions are believed to underlie its biological activity and provide insights into its mechanism of action.

In conclusion, the compound with CAS No. 1866631-17-5 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers investigating new therapeutic strategies. As further studies continue to uncover its potential applications, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.